Cas no 5324-59-4 (1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide)
5324-59-4 structure
Product Name:1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide
CAS No:5324-59-4
MF:C13H12O2S
MW:232.298182487488
CID:383749
PubChem ID:220242
Update Time:2025-04-19
1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide
- 2,3-dihydro-1H-benzo[f]thiochromene 4,4-dioxide
- 2,3-Dihydro-1H-benzo(f)thiochromene 4,4-dioxide
- 2,3-Dihydro-1H-benzo[f]thiochromen-4,4-dioxid
- 2,3-dihydro-1H-benzo[f]thiochromene-4,4-dioxide
- AC1L58HP
- AC1Q6YZ2
- AR-1D2512
- CTK4J7325
- NSC2709
- NSC 2709
- DTXSID40201337
- 5324-59-4
- 1H-Naphtho[2,1-b]thiopyran, 2,3-dihydro-, 4,4-dioxide
- NSC-2709
- FX896J4AWS
-
- Inchi: 1S/C13H12O2S/c14-16(15)9-3-6-12-11-5-2-1-4-10(11)7-8-13(12)16/h1-2,4-5,7-8H,3,6,9H2
- InChI Key: MFTYZEQIWFKLCR-UHFFFAOYSA-N
- SMILES: S1(C2C=CC3C=CC=CC=3C=2CCC1)(=O)=O
Computed Properties
- Exact Mass: 232.05600
- Monoisotopic Mass: 232.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 156-156.5 ºC
- Boiling Point: 473.9°Cat760mmHg
- Flash Point: 316.8°C
- Refractive Index: 1.655
- Solubility: Almost insoluble (0.058 g/l) (25 º C),
- PSA: 42.52000
- LogP: 3.64050
1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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